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Compound of Interest

Compound Name: 2-Bromo-5-iodobenzonitrile

Cat. No.: B573123

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Bromo-5-iodobenzonitrile (CAS No. 1252046-13-1). Adherence to these procedures is
essential to ensure personal safety and minimize environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Bromo-5-iodobenzonitrile is a hazardous substance that requires careful handling. The
primary routes of exposure are inhalation, ingestion, and skin/eye contact.

Summary of Hazard Information:
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GHS Hazard ] ]
Hazard Class Pictogram Signal Word
Statement

o H302: Harmful if )
Acute toxicity, Oral GHSO07 Warning
swallowed

o H315: Causes skin _
Skin irritation o GHSO07 Warning
irritation

L H319: Causes serious _
Eye irritation o GHSO07 Warning
eye irritation

Acute toxicity, H332: Harmful if ]
i ) GHSO07 Warning
Inhalation inhaled
Specific target organ
toxicity — single H335: May cause ]
GHSO07 Warning

exposure (Respiratory  respiratory irritation

tract irritation)

Data synthesized from multiple sources.[1][2][3]

Recommended Personal Protective Equipment (PPE):
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Protection Type

Specification

Rationale

Eye Protection

Safety glasses with side-
shields or goggles. A face
shield is recommended when

handling larger quantities.

Protects against dust particles

and splashes.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber).[4][5][6]
Consider double gloving for

enhanced protection.

Prevents skin contact with the
compound. Nitrile gloves offer
good resistance to a range of
chemicals.[7][8]

Skin and Body Protection

A lab coat should be worn at
all times. For tasks with a
higher risk of contamination,
consider a chemical-resistant

apron or suit.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area,
preferably within a certified
chemical fume hood. If a fume
hood is not available, a
NIOSH-approved respirator
with appropriate cartridges for
organic vapors and

particulates should be used.

Minimizes the inhalation of

harmful dust particles.

Operational Plan: Safe Handling and Weighing

Due to its hazardous nature as a powdered substance, specific precautions must be taken

during handling and weighing to prevent aerosolization and contamination.[9]

Step-by-Step Handling and Weighing Protocol:

e Preparation:

o Designate a specific work area for handling 2-Bromo-5-iodobenzonitrile.

o Ensure a chemical fume hood is available and functioning correctly.
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o Cover the work surface with absorbent, disposable bench paper.

o Assemble all necessary equipment (spatulas, weigh boats, containers) within the fume
hood.

» Weighing:
o Perform all weighing operations within the fume hood.
o Use an anti-static gun if the powder is prone to static dispersal.
o Tare the receiving container on the balance.

o Carefully transfer the desired amount of the compound using a clean spatula. Avoid
creating dust.

o Close the primary container immediately after dispensing.

o Clean any minor spills within the fume hood immediately using a wet wipe or a HEPA-
filtered vacuum.

e Post-Handling:

o Wipe down all equipment and the work surface with an appropriate solvent (e.g., 70%
ethanol) and dispose of the wipes as hazardous waste.

o Carefully remove PPE, avoiding self-contamination.

o Wash hands thoroughly with soap and water after handling is complete.
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Caption: Workflow for the safe handling and weighing of 2-Bromo-5-iodobenzonitrile.
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Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

Exposure Route First Aid Measures

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.[5]

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes.
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention if irritation persists.[4]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.

) Do NOT induce vomiting. Rinse mouth with
Ingestion ] ] ] ]
water. Seek immediate medical attention.[5]

Spill Response:
e Evacuate the immediate area.
o Wear appropriate PPE, including respiratory protection.

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place it
in a sealed, labeled container for disposal.

o For larger spills, contact your institution's environmental health and safety department.

Ventilate the area and decontaminate the spill site once the material has been removed.

Disposal Plan
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2-Bromo-5-iodobenzonitrile is a halogenated organic compound and must be disposed of as
hazardous waste.[10] Improper disposal can lead to environmental contamination.

Waste Segregation and Disposal Protocol:
e Waste Collection:

o Collect all solid waste contaminated with 2-Bromo-5-iodobenzonitrile (e.g., unused
compound, contaminated wipes, weigh boats) in a dedicated, sealed, and clearly labeled
hazardous waste container.

o Collect any liquid waste generated from decontamination or experimental procedures in a
separate, sealed, and labeled container for halogenated organic waste.[11][12]

e Labeling:

o Label the waste container with "Hazardous Waste," the full chemical name "2-Bromo-5-

iodobenzonitrile,” and the associated hazards (e.g., "Toxic," "Irritant").
o Storage:

o Store the waste container in a designated satellite accumulation area, away from
incompatible materials.

e Disposal:

o Arrange for pickup and disposal through your institution's licensed hazardous waste
disposal service. Do not dispose of this chemical down the drain or in regular trash.

Caption: Step-by-step waste disposal plan for 2-Bromo-5-iodobenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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iodobenzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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